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Abstract

The history of "yellow rice" disease in Japan is a compelling narrative of scientific inquiry
unraveling a toxicological mystery that linked moldy rice to a debilitating neurological condition.
This in-depth technical guide explores the discovery of citreoviridin, the mycotoxin produced
by the fungus Penicillium citreonigrum, and its role in the once-prevalent ailment known as
"Shoshin-kakke," or acute cardiac beriberi. This document provides a detailed account of the
historical context, the pioneering researchers, the experimental methodologies employed in the
mid-20th century for its isolation and characterization, and the toxicological studies that
solidified its pathological significance. Furthermore, it presents a contemporary understanding
of the molecular mechanisms of citreoviridin's toxicity, including its impact on mitochondrial
ATP synthase and downstream signaling pathways. All quantitative data is summarized in
structured tables, and key experimental workflows and signaling pathways are visualized
through detailed diagrams to facilitate a comprehensive understanding for researchers in
mycotology, toxicology, and drug development.

Historical Context: The Emergence of "Yellow Rice"
Disease

The story of citreoviridin is intrinsically linked to the history of rice production and storage in
Japan. As early as 1891, observations were made by Sakaki that moldy, unpolished rice could
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be fatal to experimental animals, producing symptoms indicative of paralysis of the central
nervous system, a condition colloquially known as "Shoshin-kakke". This early work laid the
foundation for the "rice, fungus, and toxin" hypothesis that would guide future research.

Following World War II, Japan faced rice shortages and relied on imports, which unfortunately
included shipments of moldy rice. This led to a renewed urgency in understanding the toxicity
of fungi found in discolored rice grains. The term "yellow rice" became a collective name for
rice contaminated with various toxigenic Penicillium species. It was in this context that
Japanese scientists embarked on a systematic investigation to isolate and identify the
causative toxic agents.

The Pioneering Discovery and Isolation of
Citreoviridin

The pivotal work on the specific type of "yellow rice" associated with neurological symptoms
was conducted by a team of Japanese researchers. While modern techniques for mycotoxin
analysis, such as HPLC and LC-MS/MS, are now standard, the initial isolation and

characterization of citreoviridin in the mid-20th century relied on classical biochemical
methods.

Fungal Strain and Culture Conditions

The fungus responsible for producing citreoviridin was initially identified as Penicillium
toxicarium by I. Miyake, though it was later classified as Penicillium citreonigrum. Early
researchers would have cultured the fungus on sterile rice media to produce the toxin.

Table 1: Historical Culture Method for Penicillium citreonigrum

Parameter Description

Fungal Strain Penicillium citreonigrum (initially P. toxicarium)
Culture Medium Sterile, polished rice grains

Incubation Temperature Approximately 25°C

) ) Several weeks to allow for fungal growth and
Incubation Time ) )
toxin production.
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Extraction and Purification of Citreoviridin

The extraction and purification of citreoviridin from the moldy rice cultures was a multi-step
process that, while not explicitly detailed in readily available English literature, can be inferred
from the standard biochemical techniques of the era.

Experimental Protocol: Inferred Historical Method for Citreoviridin Isolation

e Drying and Grinding: The moldy rice culture was first dried to remove moisture and then
finely ground to increase the surface area for solvent extraction.

o Solvent Extraction: The ground material was then subjected to extraction with an organic
solvent. Based on the chemical properties of citreoviridin, a moderately polar solvent like
chloroform or a mixture of solvents would have been used to efficiently extract the mycotoxin
from the rice matrix.

« Filtration and Concentration: The resulting solvent extract was filtered to remove solid rice
and fungal debris. The filtrate was then concentrated under reduced pressure to yield a
crude extract.

» Chromatographic Separation: The crude extract, a mixture of various fungal metabolites and
lipids, was then subjected to column chromatography. Adsorbents like silica gel or alumina
would have been used, with a gradient of solvents of increasing polarity to separate

« To cite this document: BenchChem. [The Discovery of Citreoviridin in "Yellow Rice": A
Technical and Historical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190807#history-of-citreoviridin-discovery-in-yellow-
rice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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